1-(3-amino-4-methoxyphenyl)-2,2,2-trifluoroethanone hydrochloride

• IUPAC Name: 1-(3-amino-4-methoxyphenyl)-2,2,2-trifluoroethanone;hydrochloride
• InChI: InChI=1S/C9H8F3NO2.ClH/c1-15-7-3-2-5(4-6(7)13)8(14)9(10,11)12;/h2-4H,13H2,1H3;1H
• InChI Key: OURAQWSWTKTXES-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C(=O)C(F)(F)F)N.Cl
• Molecular Formula: C9H9ClF3NO2
• Molecular Weight: 255.62 g/mol

Description

1-(3-amino-4-methoxyphenyl)-2,2,2-trifluoroethanone hydrochloride, also known as AMPT, is a chemical compound that is widely used in scientific research. It is a potent inhibitor of the enzyme tryptophan hydroxylase, which is involved in the synthesis of serotonin in the brain. AMPT is used to study the role of serotonin in various physiological and pathological processes, including mood disorders, addiction, and pain perception.

Mechanism of Action

1-(3-amino-4-methoxyphenyl)-2,2,2-trifluoroethanone hydrochloride works by inhibiting the enzyme tryptophan hydroxylase, which is involved in the synthesis of serotonin in the brain. By reducing the availability of serotonin, 1-(3-amino-4-methoxyphenyl)-2,2,2-trifluoroethanone hydrochloride can alter mood, cognition, and behavior. It can also affect the perception of pain and the development of addiction.
Biochemical and Physiological Effects:
1-(3-amino-4-methoxyphenyl)-2,2,2-trifluoroethanone hydrochloride has been shown to reduce the levels of serotonin and its metabolites in the brain and peripheral tissues. This can lead to changes in mood, cognition, and behavior, as well as alterations in pain perception and addiction. 1-(3-amino-4-methoxyphenyl)-2,2,2-trifluoroethanone hydrochloride has also been shown to affect the levels of other neurotransmitters, such as dopamine and norepinephrine, which can further contribute to its effects.

Advantages and Limitations for Lab Experiments

1-(3-amino-4-methoxyphenyl)-2,2,2-trifluoroethanone hydrochloride is a potent and selective inhibitor of tryptophan hydroxylase, which makes it a valuable tool for studying the role of serotonin in various physiological and pathological processes. However, its effects can be complex and may depend on the dose, route of administration, and experimental conditions. In addition, 1-(3-amino-4-methoxyphenyl)-2,2,2-trifluoroethanone hydrochloride can have off-target effects on other enzymes and neurotransmitters, which may complicate the interpretation of results.

Future Directions

There are several future directions for research involving 1-(3-amino-4-methoxyphenyl)-2,2,2-trifluoroethanone hydrochloride. One area of interest is the role of serotonin in the development of psychiatric disorders, such as depression, anxiety, and schizophrenia. Another area of interest is the role of serotonin in the regulation of appetite and metabolism, which could have implications for the treatment of obesity and related disorders. Finally, there is a need for more research on the optimal dose, route of administration, and experimental conditions for using 1-(3-amino-4-methoxyphenyl)-2,2,2-trifluoroethanone hydrochloride in scientific research.

Scientific Research Applications

1-(3-amino-4-methoxyphenyl)-2,2,2-trifluoroethanone hydrochloride has been extensively used in scientific research to investigate the role of serotonin in various physiological and pathological processes. It has been used to study the effects of serotonin depletion on mood, cognition, and behavior in both humans and animals. 1-(3-amino-4-methoxyphenyl)-2,2,2-trifluoroethanone hydrochloride has also been used to investigate the role of serotonin in addiction and pain perception.